Cas no 2228260-07-7 (5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine)

• Product Name: 5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine
• CAS No: 2228260-07-7
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 6319463
• PubChem ID: 165711944
• Update Time: 2025-05-30

5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine
• EN300-1957840
• 5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-1,2-oxazol-4-amine
• 2228260-07-7

• Inchi： 1S/C8H7F3N4O/c1-15-5(7-4(12)3-13-16-7)2-6(14-15)8(9,10)11/h2-3H,12H2,1H3
• InChI Key： FIJDFWAAOMDNOT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=C(C=NO2)N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 232.05719535g/mol
• Monoisotopic Mass: 232.05719535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine

Introduction to 5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine (CAS No. 2228260-07-7)

5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine, identified by its CAS number 2228260-07-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a fused pyrazole and oxazole core, which are well-documented for their diverse biological activities. The presence of a methyl group at the 1-position and a trifluoromethyl group at the 3-position of the pyrazole ring introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The 1,2-oxazol moiety in the molecular structure contributes to the compound's potential bioactivity by serving as a scaffold for interactions with biological targets. The amine functionality at the 4-position of the oxazole ring further enhances its reactivity, allowing for various chemical modifications that can fine-tune its pharmacological properties. This combination of structural features makes 5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine an intriguing molecule for exploring novel therapeutic avenues.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The pyrazole and oxazole scaffolds are particularly noteworthy, as they have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of electron-withdrawing groups such as the trifluoromethyl moiety can modulate the electronic properties of these heterocycles, leading to enhanced binding affinity and selectivity towards biological targets.

One of the most compelling aspects of 5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-amine is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various enzymes and receptors implicated in human diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. Additionally, its structural motif suggests potential applications in developing treatments for inflammatory disorders and infectious diseases.

The synthesis of 5-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl-1,2-oxazol-4-am ine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole and oxazole rings, followed by functional group transformations to introduce the methyl and trifluoromethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently.

The pharmacological evaluation of this compound has been a focus of recent research efforts. In vitro assays have demonstrated promising activity against several disease-relevant targets. For instance, studies indicate that 5 - 1 - methyl - 3 - (trifluoromethyl) - 1H - pyrazol - 5 - yl - 1 , 2 - ox az ol - 4 - am ine exhibits inhibitory effects on certain kinases, which are overexpressed in cancer cells. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

Moreover, the compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for structure-based drug design. Computational modeling techniques have been utilized to predict how this molecule might bind to its target proteins, providing insights into its binding mode and potential optimization strategies. Such studies are crucial for accelerating the drug discovery process and improving the efficacy of future therapeutic agents.

The chemical stability and solubility profile of 5 - 1 - methyl - 3 - (trifluoromethyl) - 1H - pyrazol - 5 - yl - 1 , 2 - ox az ol - 4 - am ine have also been subjects of investigation. These properties are essential for determining its suitability for formulation into drug products and ensuring its efficacy in clinical settings. Preliminary data suggest that the compound exhibits good stability under standard storage conditions but may require specific solvents or excipients for optimal solubility in pharmaceutical formulations.

Future directions in the study of this compound include exploring its pharmacokinetic properties and conducting preclinical safety assessments. These studies are critical for evaluating its potential as a drug candidate before moving into human clinical trials. Additionally, researchers are investigating ways to derivatize this molecule further to enhance its bioavailability and reduce any potential side effects.

The significance of 5 - 1 - methyl - 3 - (trifluoromethyl) - 1H-pyrazol --5-y l--1 ,2--ox az ol--4-am ine (CAS No.2228260--07--7) lies not only in its structural complexity but also in its potential therapeutic applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases. The ongoing research efforts aimed at elucidating its mechanisms of action and optimizing its pharmacological properties highlight its promise as a future pharmaceutical agent.